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Compound of Interest

Compound Name: Dibenzo(a,i)pyrene

Cat. No.: B1670419

An In-depth Technical Guide to the Chemical Properties of Dibenzo(a,i)pyrene
For Researchers, Scientists, and Drug Development Professionals

Dibenzo(a,i)pyrene, a polycyclic aromatic hydrocarbon (PAH), is a compound of significant
interest in environmental science and toxicology due to its potent carcinogenic activity.[1] This
guide provides a comprehensive overview of its chemical properties, supported by quantitative
data, experimental methodologies, and visual diagrams to facilitate a deeper understanding for
research and development professionals.

Physical and Chemical Properties

Dibenzo(a,i)pyrene is a colorless to greenish-yellow solid at room temperature.[2][3] It is
classified as an ortho- and peri-fused polycyclic arene.[1][2] Like other high molecular weight
PAHSs, it is characterized by its low volatility and poor solubility in water.

Quantitative Physicochemical Data

The fundamental physicochemical properties of Dibenzo(a,i)pyrene are summarized in the
table below. These values are critical for understanding its environmental fate, transport, and
biological availability.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1670419?utm_src=pdf-interest
https://www.benchchem.com/product/b1670419?utm_src=pdf-body
https://www.benchchem.com/product/b1670419?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB0451068_en.htm
https://www.benchchem.com/product/b1670419?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_A_I_pyrene
https://www.haz-map.com/Agents/4732
https://m.chemicalbook.com/ProductChemicalPropertiesCB0451068_en.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_A_I_pyrene
https://www.benchchem.com/product/b1670419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C24H14

Molecular Weight 302.37 g/mol

Melting Point 281.5°Cto0 283.6 °C

275 °C at 0.05 mm Hg; 378.4

Boiling Point )
°C (rough estimate)

1.12x 1071 t0 1.8 x 107* mm
Vapor Pressure

Hg at 25 °C
Water Solubility Insoluble
lonization Potential 6.95-7.30 eV

Solubility Profile

The solubility of Dibenzo(a,i)pyrene is a key factor in its analysis and biological uptake. It is
practically insoluble in water but shows varying degrees of solubility in organic solvents.

Solvent Solubility Description Reference(s)
Water Insoluble

Ethanol Almost insoluble

Diethyl Ether Almost insoluble

Benzene (boiling) 5g/L

1,4-Dioxane Soluble

Glacial Acetic Acid (boiling) 2g/lL

Chloroform Very Slightly Soluble (Heated)

Dichloromethane Slightly Soluble (Heated)

) ) Soluble (forms a blue solution
Concentrated Sulfuric Acid ]
with red fluorescence)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1670419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Properties

Spectroscopic data are essential for the identification and quantification of Dibenzo(a,i)pyrene
in various matrices.

UV-Vis Absorption Spectra

The ultraviolet-visible absorption maxima are dependent on the solvent used.

Solvent Amax (nm) Reference(s)

Ethanol 222,242,272

285, 297, 317, 332, 356, 375,
397, 419, 433

Benzene

Fluorescence Spectroscopy

Dibenzo(a,i)pyrene exhibits fluorescence, a property leveraged in sensitive analytical
methods. When dissolved in concentrated sulfuric acid, it produces a red fluorescence. Its
isomers can be unambiguously identified using laser-excited time-resolved Shpol'skii
spectroscopy (LETRSS) at cryogenic temperatures, which provides characteristic line-
narrowed spectra.

Reactivity and Stability
Chemical Reactivity

Dibenzo(a,i)pyrene is a stable aromatic compound but can undergo vigorous, sometimes
explosive, reactions with strong oxidizing agents. It can also react exothermically with bases
and diazo compounds. As an aromatic hydrocarbon, it is susceptible to substitution reactions at
the benzene nucleus, including:

e Halogenation (with an acid catalyst)
¢ Nitration

o Sulfonation
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¢ Friedel-Crafts reaction

Reactants

Strong Oxidizing Agents Bases / Diazo Compounds Halogens / Nitrating Agents / Sulfonating Agents

causes TAUSES ETTADES

Dibenzo(a,i)pyrene

\/ \4 \4

Reaction Types
\A
Vigorous / Explosive Reactions Exothermic Reactions Electrophilic Substitution

/

Dibenzo(a,i)pyrene

Metabolism by
ixed-Function Oxidases
e.g., Cytochrome P450s)

Phenols &

Dihydrodiols
(e.g., 3,4-dihydrodiol)

urther Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the chemical properties of
Dibenzo(a,i)pyrene?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670419#what-are-the-chemical-properties-of-
dibenzo-a-i-pyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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